3H-Imidazo[4,5-b]pyridin-3-ol

• CAS RN: 185839-74-1
• Molecular Formula: C6H5N3O
• Molecular Weight: 135.12 g/mol
• IUPAC Name: 3-hydroxyimidazo[4,5-b]pyridine
• InChI: InChI=1S/C6H5N3O/c10-9-4-8-5-2-1-3-7-6(5)9/h1-4,10H
• InChI Key: FDDDUCDCULKADH-UHFFFAOYSA-N
• SMILES: C1=CC2=C(N=C1)N(C=N2)O
• synonyms: 3H-Imidazo[4,5-b]pyridine,3-hydroxy-(9CI)

Description

3H-Imidazo[4,5-b]pyridin-3-ol is a heterocyclic compound that has gained significant attention in scientific research. This compound is widely used in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. In

Mechanism of Action

The mechanism of action of 3H-Imidazo[4,5-b]pyridin-3-ol is not fully understood. However, it is believed to act on various cellular pathways, including the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. It has been shown to inhibit the activity of various enzymes, including COX-2 and 5-LOX, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
3H-Imidazo[4,5-b]pyridin-3-ol has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been shown to reduce inflammation and oxidative stress, which are involved in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3H-Imidazo[4,5-b]pyridin-3-ol in lab experiments include its unique structure, potential therapeutic applications, and its ability to inhibit various cellular pathways and enzymes. However, its limitations include its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the research of 3H-Imidazo[4,5-b]pyridin-3-ol. One direction is to further investigate its potential therapeutic applications in the treatment of various diseases. Another direction is to develop more efficient synthesis methods for this compound. Additionally, future research could focus on improving its solubility in water and developing more potent analogs of this compound.
Conclusion:
In conclusion, 3H-Imidazo[4,5-b]pyridin-3-ol is a heterocyclic compound that has gained significant attention in scientific research. Its unique structure and potential therapeutic applications make it a promising candidate for the treatment of various diseases. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 3H-Imidazo[4,5-b]pyridin-3-ol can be achieved through various methods. One of the most common methods involves the reaction of 2-aminopyridine with an aldehyde or ketone in the presence of a suitable catalyst. Another method involves the reaction of 2-aminopyridine with a carboxylic acid derivative in the presence of a coupling reagent. The resulting product is then cyclized to form 3H-Imidazo[4,5-b]pyridin-3-ol.

Scientific Research Applications

3H-Imidazo[4,5-b]pyridin-3-ol has been extensively studied in the field of medicinal chemistry. It has shown potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been studied for its anti-inflammatory, analgesic, and antiplatelet activities.